Cas no 1806365-89-8 (2-(Chloromethyl)-4-nitrophenylpropanal)

• Product Name: 2-(Chloromethyl)-4-nitrophenylpropanal
• CAS No: 1806365-89-8
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 4962063
• Update Time: 2025-10-19

2-(Chloromethyl)-4-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-nitrophenylpropanal

• Inchi： 1S/C10H10ClNO3/c1-7(6-13)10-3-2-9(12(14)15)4-8(10)5-11/h2-4,6-7H,5H2,1H3
• InChI Key： MFTXZZNDJWLCRP-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(C=O)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9

Additional information on 2-(Chloromethyl)-4-nitrophenylpropanal

Introduction to 2-(Chloromethyl)-4-nitrophenylpropanal (CAS No. 1806365-89-8)

2-(Chloromethyl)-4-nitrophenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1806365-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This aldehyde derivative features a unique structural motif combining a chloromethyl group and a nitro-substituted phenyl ring, making it a versatile intermediate in the synthesis of various bioactive molecules.

The compound’s molecular structure consists of a propanal backbone, with the chloromethyl group (-CH₂Cl) attached to the second carbon and a nitro group (-NO₂) positioned on the fourth carbon of the phenyl ring. This arrangement imparts both reactivity and electronic properties that are highly valuable in medicinal chemistry. The chloromethyl functionality, in particular, serves as a reactive handle for further derivatization, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions.

In recent years, 2-(Chloromethyl)-4-nitrophenylpropanal has been explored as a key intermediate in the development of novel therapeutic agents. Its nitrophenyl moiety is known to influence electronic distribution and metabolic stability, while the aldehyde group facilitates condensation reactions with amino compounds, leading to Schiff bases and other heterocyclic structures. These characteristics make it particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases.

One of the most compelling applications of CAS no 1806365-89-8 is in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. By leveraging the reactivity of the chloromethyl group, researchers have been able to develop potent kinase inhibitors that disrupt aberrant signaling networks. For instance, studies have demonstrated its utility in generating bisubstrate analogs that mimic natural substrates but inhibit enzyme activity through covalent binding.

Moreover, the nitro group on the phenyl ring can be further functionalized through reduction or diazotization reactions, expanding its synthetic utility. This adaptability has allowed chemists to tailor derivatives with specific pharmacokinetic profiles or enhanced binding affinity to biological targets. Recent advances in computational chemistry have also highlighted 2-(Chloromethyl)-4-nitrophenylpropanal as a promising scaffold for virtual screening campaigns, where its structural features can be optimized computationally before experimental synthesis.

The compound’s role in drug discovery extends beyond kinase inhibition. It has been employed in the development of antimicrobial agents, where its ability to form stable adducts with bacterial enzymes contributes to its bactericidal effects. Additionally, its derivatives have shown potential as prodrugs, releasing active pharmaceutical ingredients under physiological conditions to improve bioavailability and reduce toxicity.

From a synthetic chemistry perspective, CAS no 1806365-89-8 exemplifies the importance of functional group interplay in designing versatile intermediates. The balance between electrophilic and nucleophilic sites allows for multiple pathways of reaction, enabling rapid access to diverse molecular libraries. This flexibility is particularly valuable in high-throughput screening (HTS) applications, where large-scale synthesis and modification are required to identify lead compounds efficiently.

In conclusion, 2-(Chloromethyl)-4-nitrophenylpropanal (CAS No. 1806365-89-8) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and reactivity make it indispensable for developing innovative therapeutics across multiple disease areas. As research continues to uncover new synthetic strategies and pharmacological applications, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.